1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: (2-fluorophenyl)-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H21FN2O/c21-19-11-5-4-10-18(19)20(24)23-15-13-22(14-16-23)12-6-9-17-7-2-1-3-8-17/h1-11H,12-16H2/b9-6+
• InChI Key: PUZRXSAHTJKWHH-RMKNXTFCSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)C(=O)C3=CC=CC=C3F
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C20H21FN2O
• Molecular Weight: 324.4 g/mol

Description

1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine, also known as FPPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been used in scientific research for its potential therapeutic properties, particularly in the treatment of neurological disorders.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine is not fully understood, but it is believed to act as a dopamine receptor agonist. By binding to dopamine receptors, 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine can increase the release of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease and schizophrenia.
Biochemical and Physiological Effects
1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease. Additionally, 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine has been shown to have antipsychotic properties, which could be beneficial in the treatment of schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine in lab experiments is its potential therapeutic properties. Its dopamine receptor agonist activity and antipsychotic properties make it a promising candidate for the treatment of neurological disorders. However, one limitation of using 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine is its potential toxicity. Studies have shown that 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine can be toxic at high doses, which could limit its use in lab experiments.

Future Directions

There are a number of future directions for the study of 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine. One potential direction is to further explore its potential therapeutic properties, particularly in the treatment of neurological disorders. Additionally, more research is needed to fully understand the mechanism of action of 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine and its biochemical and physiological effects. Finally, more studies are needed to determine the safety and toxicity of 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine at different doses.

Synthesis Methods

The synthesis of 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine involves the condensation of 1-(2-fluorobenzoyl)piperazine with cinnamaldehyde in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine in its pure form.

Scientific Research Applications

1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine has been studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. It has been found to exhibit dopamine receptor agonist activity, which is important in the treatment of Parkinson's disease. Additionally, 1-(2-fluorobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine has been shown to have antipsychotic properties, which could be beneficial in the treatment of schizophrenia.